Cas no 2222997-68-2 (4-(sec-butyl)furan-2-boronic acid pinacol ester)

• Product Name: 4-(sec-butyl)furan-2-boronic acid pinacol ester
• CAS No: 2222997-68-2
• MF: C₁₄H₂₃BO₃
• MW: 250.141624689102
• CID: 5143470
• Update Time: 2025-10-24

4-(sec-butyl)furan-2-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-(sec-butyl)furan-2-boronic acid pinacol ester
• 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[4-(1-methylpropyl)-2-furanyl]-

• Inchi： 1S/C14H23BO3/c1-7-10(2)11-8-12(16-9-11)15-17-13(3,4)14(5,6)18-15/h8-10H,7H2,1-6H3
• InChI Key： STMXMGVMBLRJKG-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1=CC(C(C)CC)=CO1

Experimental Properties

• Density: 0.98±0.1 g/cm3(Predicted)
• Boiling Point: 317.5±30.0 °C(Predicted)

Additional information on 4-(sec-butyl)furan-2-boronic acid pinacol ester

4-(sec-butyl)furan-2-boronic acid pinacol ester (CAS No: 2222997-68-2)

The compound4-(sec-butyl)furan-2-boronic acid pinacol ester, also known by its CAS number2222997-68-2, is a highly specialized intermediate in organic synthesis, particularly in the field of boronic acid derivatives. This compound has garnered significant attention in recent years due to its unique structural properties and its role in facilitating various cross-coupling reactions, which are pivotal in modern medicinal chemistry and materials science.

The molecular structure of4-(sec-butyl)furan-2-boronic acid pinacol ester consists of a furan ring substituted at the 4-position with a sec-butyl group and at the 2-position with a boronic acid moiety protected as a pinacol ester. This arrangement not only enhances the stability of the boronic acid group but also imparts unique electronic and steric properties to the molecule, making it an ideal substrate for a wide range of reactions.

Recent advancements in organoboron chemistry have highlighted the importance offuran-based boronic esters like this compound in the construction of complex molecular frameworks. For instance, studies have demonstrated that4-(sec-butyl)furan-2-boronic acid pinacol ester can serve as an efficient coupling partner in the Suzuki-Miyaura coupling reaction, enabling the formation of biaryl structures with high regioselectivity and yield. This has significant implications for drug discovery, where the ability to rapidly assemble diverse chemical libraries is crucial.

In addition to its role in cross-coupling reactions, this compound has also been employed as a versatile building block in the synthesis of bioactive molecules. Researchers have utilized its sec-butyl substituent to introduce aliphatic chains into target molecules, thereby modulating pharmacokinetic properties such as solubility and permeability. Furthermore, the furan ring provides a platform for further functionalization, allowing for the incorporation of additional functional groups that can enhance biological activity.

The synthesis of4-(sec-butyl)furan-2-boronic acid pinacol ester typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. For example, one common approach involves the oxidation of an appropriately substituted furan derivative followed by boronate esterification using pinacol borane. Recent optimizations in these methods have focused on improving reaction efficiency, reducing reagent costs, and minimizing environmental impact.

From an applications perspective,furan-based boronic esters like this compound are increasingly being explored in materials science as well. Their ability to participate in various polymerization reactions makes them valuable candidates for the development of novel polymeric materials with tailored properties. For instance, recent studies have investigated their use in controlled radical polymerization techniques, leading to the formation of block copolymers with potential applications in drug delivery systems and advanced coatings.

In terms of market trends,furan-based boronic acids are experiencing growing demand across various industries due to their versatility and unique reactivity profiles. The increasing emphasis on green chemistry practices has further bolstered their appeal, as many synthetic routes involving these compounds are both atom-efficient and environmentally benign.

In conclusion,4-(sec-butyl)furan-2-boronic acid pinacol ester, CAS No: 2222997-68-1111111111111 is a versatile and valuable intermediate in contemporary organic synthesis. Its role as a key building block in cross-coupling reactions, drug discovery efforts, and materials science underscores its importance to both academic research and industrial applications. As research into organoboron chemistry continues to advance, it is likely that this compound will find even more innovative uses across diverse fields.